i-Cholesteryl methyl ether

• Molecular Formula: C28H48O
• Molecular Weight: 400.7 g/mol
• InChI: InChI=1S/C28H48O/c1-18(2)8-7-9-19(3)22-10-11-23-21-16-25(29-6)28-17-20(28)12-15-27(28,5)24(21)13-14-26(22,23)4/h18-25H,7-17H2,1-6H3/t19-,20?,21+,22-,23+,24+,25-,26-,27-,28?/m1/s1
• InChIKey: DSVYQBSADVVKNY-PDQMVVLISA-N

i-Cholesteryl Methyl Ether: Membrane & Sterol Auxotroph Studies

i-Cholesteryl methyl ether (CAS 2867-93-8) is a synthetic cholesterol derivative in which the C3 hydroxyl group of cholesterol is replaced with a methyl ether moiety . This structural modification, also designated as 6β-methoxy-3α,5-cyclocholestane , blocks the hydrogen-bonding capacity of the hydroxyl group and produces a distinct 3α,5-cyclo steroid framework not found in cholesterol or simple cholesteryl ethers . The compound is commercially available with an assay purity of ~95% and recommended storage at −20°C . Critically, this compound is not to be confused with cholesteryl methyl ether (CAS 1174-92-1), which possesses a different stereochemical configuration and distinct biological properties .

Structure 3α,5-cyclo methyl ether framework distinct from cholesterol

Function Eliminates C3 hydrogen bonding while retaining sterol-like hydrophobic footprint

Use Supports membrane permeability, phase behavior, and sterol auxotroph studies

i-Cholesteryl Methyl Ether: Why It Differs from Cholesterol

Despite the superficial similarity of cholesterol analogs, the precise stereochemical and functional group architecture of i-cholesteryl methyl ether confers a unique profile of membrane interactions that is not shared by cholesterol or its linear ether derivatives [1][2]. The 3α,5-cyclo configuration eliminates hydrogen-bonding capability while maintaining a sterol-like hydrophobic footprint, resulting in a distinct balance between membrane condensation and permeability modulation [1]. Furthermore, in sterol auxotrophic microorganisms, the compound is recovered unchanged, indicating resistance to the metabolic demethylation pathways that rapidly convert other sterol ethers to free cholesterol [2]. Substituting a generic cholesterol analog without confirming these specific properties would introduce uncontrolled variables in membrane biophysics assays and sterol requirement studies, compromising experimental reproducibility and data interpretation.

3α,5-cyclo stereochemistry and blocked C3–OH produce membrane condensation profiles not replicated by cholesterol or linear ethers.

Permeability barrier activity differs across ether derivatives; substituting cholesteryl ethyl ether or acetate may yield divergent membrane outcomes.

Metabolic demethylation in yeast vs. prokaryotic stability introduces system-dependent conversion risk not seen with the native sterol.

• [1] Demel RA, et al. The effect of the sterol oxygen function on the interaction with phospholipids. Biochim Biophys Acta. 1984;771(2):142-50. doi:10.1016/0005-2736(84)90526-1. View Source
• [2] Dahl JS, et al. On the role of the sterol hydroxyl group in membranes. Biochim Biophys Acta. 1980;602(2):346-54. View Source

i-Cholesteryl Methyl Ether: Head-to-Head Comparisons

Glucose Permeability in Liposomal Membranes

In a comparative study of sterol effects on liposomal membrane permeability, i-cholesteryl methyl ether reduced glucose permeability to 62% of the effect observed with native cholesterol, whereas cholesteryl ethyl ether showed only 33% activity [1]. Cholesteryl acetate and cholesteryl methoxymethyl ether exhibited no permeability-reducing effect at all [1]. This demonstrates that while the 3β-hydroxy group is not essential for membrane activity, the nature of the 3-position substituent critically modulates the magnitude of the permeability barrier.

Permeability barrier

Head-to-head

62% of cholesterol effect

Supports intermediate membrane barrier research

Liposomal PC membranes; glucose permeability assay

Evidence Dimension	Glucose permeability reduction in liposomal membranes
Target Compound Data	62% of cholesterol effect
Comparator Or Baseline	Cholesterol: 100%; Cholesteryl ethyl ether: 33%; Cholesteryl acetate: 0%; Cholesteryl methoxymethyl ether: 0%
Quantified Difference	i-Cholesteryl methyl ether reduces glucose permeability 62% as effectively as cholesterol, 1.9× more effectively than cholesteryl ethyl ether, and infinitely more effectively than cholesteryl acetate and cholesteryl methoxymethyl ether
Conditions	Liposomal membranes composed of phosphatidylcholines; glucose permeability assay

Why This Matters

Researchers requiring a partial but not complete preservation of cholesterol's membrane barrier function can use i-cholesteryl methyl ether to achieve a defined intermediate permeability state, unlike cholesteryl ethyl ether which provides only weak barrier activity or cholesteryl acetate which provides none.

• [1] Demel RA, et al. The effect of the sterol oxygen function on the interaction with phospholipids. Biochim Biophys Acta. 1984;771(2):142-50. doi:10.1016/0005-2736(84)90526-1. View Source

Phase Transition Modulation in DPPC Bilayers

Differential scanning calorimetry (DSC) measurements of dipalmitoylphosphatidylcholine (DPPC) bilayers revealed that i-cholesteryl methyl ether reduces the energy content of the gel-to-liquid-crystalline phase transition nearly as effectively as cholesterol [1]. In contrast, cholesteryl n-propyl ether has only a small effect, and cholesteryl isopropyl ether and cholesteryl butyl ether have no detectable effect on the phase transition [1]. This indicates that while the 3β-hydroxy group is not required for phase transition modulation, increasing bulkiness of the ether substituent rapidly abolishes this membrane-ordering function.

Phase modulation

Head-to-head

Near-cholesterol reduction of gel-to-liquid-crystalline transition energy; bulkier ethers show marginal or no effect.

Enables dissection of hydrogen bonding vs. hydrophobic packing in membrane ordering.

DPPC bilayers; DSC measurement

Evidence Dimension	Reduction of gel-to-liquid-crystalline phase transition energy content in DPPC bilayers
Target Compound Data	Nearly as effective as cholesterol
Comparator Or Baseline	Cholesterol: High effect; Cholesteryl n-propyl ether: Small effect; Cholesteryl isopropyl ether: No effect; Cholesteryl butyl ether: No effect
Quantified Difference	i-Cholesteryl methyl ether maintains near-cholesterol level activity; cholesteryl n-propyl ether shows only marginal activity; longer/bulkier ethers are completely inactive
Conditions	Dipalmitoylphosphatidylcholine (DPPC) bilayers; differential scanning calorimetry (DSC)

Why This Matters

For studies of membrane phase behavior and lipid raft formation, i-cholesteryl methyl ether provides a valuable tool that preserves cholesterol-like phase modulation while eliminating the hydroxyl group, enabling dissection of the specific contributions of hydrogen bonding versus hydrophobic packing.

• [1] Demel RA, et al. The effect of the sterol oxygen function on the interaction with phospholipids. Biochim Biophys Acta. 1984;771(2):142-50. doi:10.1016/0005-2736(84)90526-1. View Source

Lateral Domain Formation in DPPC Monolayers

Monolayer epifluorescence microscopy studies of mixed DPPC/sterol films demonstrated that i-cholesteryl methyl ether (as the methyl ether derivative) fails to produce clearly defined condensed domains with DPPC, whereas cholesterol forms well-defined laterally condensed domains and cholesteryl acetate forms circular fluid domains [1]. The ether sterol derivatives produced only a surface texture suggesting some nonuniform distribution of the fluorescent probe but no distinct condensed phase separation [1]. This indicates that the methyl ether modification, despite preserving near-cholesterol phase transition modulation in bilayers, fundamentally alters the lateral organization of sterol-phospholipid mixtures at interfaces.

Domain organization

Head-to-head

Epifluorescence microscopy: no distinct condensed domains with DPPC, only surface texture; cholesterol forms well-defined domains.

Useful as negative control in lipid raft domain studies.

Mixed DPPC/sterol monolayers; NBD-cholesterol probe

Evidence Dimension	Formation of laterally condensed domains in mixed DPPC/sterol monolayers
Target Compound Data	No clearly defined condensed domains; only surface texture
Comparator Or Baseline	Cholesterol: Well-defined laterally condensed domains; Cholesteryl acetate: Circular fluid domains
Quantified Difference	Qualitative difference: complete absence of distinct condensed domains vs. clear domain formation by cholesterol and cholesteryl acetate
Conditions	Mixed DPPC/sterol monolayers at air/water interface; NBD-cholesterol probe; epifluorescence microscopy

Why This Matters

This property makes i-cholesteryl methyl ether uniquely valuable as a negative control in lipid raft and membrane domain studies, allowing researchers to probe the role of specific sterol structural features in lateral organization without the confounding effects of domain formation.

• [1] Slotte JP. Effect of sterol structure on molecular interactions and lateral domain formation in monolayers containing dipalmitoyl phosphatidylcholine. Biochim Biophys Acta. 1995;1237(2):127-134. doi:10.1016/0005-2736(95)00096-L. View Source

Metabolic Stability in Sterol Auxotrophs

In the sterol-requiring bacterium Mycoplasma capricolum, i-cholesteryl methyl ether supports growth nearly as well as free cholesterol or cholesteryl acetate, but critically, the compound is recovered unchanged from bacterial cells [1]. In contrast, when supplied to the yeast mutant strain GL7, cholesteryl methyl ether undergoes partial demethylation to free cholesterol under aerobic or semianaerobic conditions [1]. This differential metabolic stability across microbial systems makes i-cholesteryl methyl ether a superior tool for experiments where maintaining the intact ether structure throughout the growth period is essential.

Metabolic fate

Head-to-head

Recovered unchanged from M. capricolum; partial demethylation to cholesterol in yeast GL7 under aerobic conditions.

Supports growth studies without confounding metabolic conversion in prokaryotic auxotrophs.

Mycoplasma capricolum and yeast GL7 cultures

Evidence Dimension	Metabolic modification in sterol auxotrophic organisms
Target Compound Data	Recovered unchanged from M. capricolum; partially demethylated to cholesterol in yeast GL7 under aerobic conditions
Comparator Or Baseline	Cholesterol: Serves as native sterol; Cholesteryl acetate: Recovered unchanged from M. capricolum
Quantified Difference	Qualitative difference in metabolic fate: unchanged in M. capricolum vs. demethylation in yeast
Conditions	Mycoplasma capricolum culture; yeast mutant GL7 (defective in 2,3-oxidosqualene-lanosterol cyclization)

Why This Matters

For researchers using sterol auxotrophs to dissect sterol function, i-cholesteryl methyl ether provides a unique combination of growth support and metabolic inertness in prokaryotic systems, eliminating the confounding variable of in situ conversion to cholesterol that plagues other sterol ethers.

• [1] Dahl JS, et al. On the role of the sterol hydroxyl group in membranes. Biochim Biophys Acta. 1980;602(2):346-54. View Source

i-Cholesteryl Methyl Ether: Key Research Applications

Sterol Hydrogen Bonding & Membrane Permeability

Researchers investigating the molecular basis of cholesterol's membrane barrier function can employ i-cholesteryl methyl ether in liposomal permeability assays. As demonstrated by Demel et al. [1], this compound reduces glucose permeability to 62% of the cholesterol level, while cholesteryl ethyl ether is only 33% effective and cholesteryl acetate is completely inactive [1]. This graded activity profile enables systematic dissection of how the 3-position substituent influences the permeability barrier, with i-cholesteryl methyl ether serving as an intermediate-activity control between fully active cholesterol and inactive esters.

Negative Control in Membrane Domain Formation

i-Cholesteryl methyl ether is uniquely suited as a negative control in experiments examining sterol-dependent lateral domain formation in model membranes. Slotte (1995) demonstrated that while cholesterol forms well-defined condensed domains with DPPC and cholesteryl acetate forms fluid circular domains, i-cholesteryl methyl ether fails to produce any distinct condensed phase separation [1]. This property allows researchers to distinguish between the contributions of sterol hydrophobic packing (preserved in the ether) and hydrogen-bonding/headgroup interactions (abolished) to lipid raft formation and stability.

Auxotroph Growth Without Metabolic Conversion

For laboratories using Mycoplasma capricolum or other sterol-requiring prokaryotes to study sterol function, i-cholesteryl methyl ether provides a critical advantage: it supports growth nearly as effectively as cholesterol while remaining completely unmetabolized in bacterial cells [1]. Unlike yeast systems where cholesteryl methyl ether undergoes partial demethylation to cholesterol under aerobic conditions [1], the prokaryotic system preserves the intact ether structure, enabling clean interpretation of structure-function relationships without confounding metabolic interconversion.

Membrane Phase Transition Calibration

In DSC studies of phospholipid phase behavior, i-cholesteryl methyl ether serves as a valuable calibration standard. Demel et al. [1] established that this compound reduces the gel-to-liquid-crystalline phase transition energy content of DPPC nearly as effectively as cholesterol, whereas bulkier ethers (n-propyl, isopropyl, butyl) show marginal or no activity [1]. This places i-cholesteryl methyl ether at the critical threshold where ether substituent size begins to compromise membrane ordering, making it an essential reference compound for SAR studies of sterol-phospholipid interactions and for validating new cholesterol-mimetic materials.

Application

Selection Property

Validation Focus

Sterol hydrogen bonding & permeability

Partial preservation of cholesterol barrier function

Glucose permeability in liposomal membranes

Membrane domain formation negative control

Lack of lateral condensed domain formation

Monolayer epifluorescence visualization

Auxotroph growth without metabolic conversion

Metabolic stability in prokaryotic sterol auxotrophs

Recovery of intact compound post-growth

Membrane phase transition calibration

Near-cholesterol phase transition modulation

DSC of DPPC bilayers

• [1] Demel RA, et al. The effect of the sterol oxygen function on the interaction with phospholipids. Biochim Biophys Acta. 1984;771(2):142-50. doi:10.1016/0005-2736(84)90526-1. View Source